Cas no 2392112-71-7 (2-[(3-Chloro-4-methoxyphenyl)(cyano)amino]-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-[(3-Chloro-4-methoxyphenyl)(cyano)amino]-1-(morpholin-4-yl)ethan-1-one
• CAS No: 2392112-71-7
• MF: C₁₄H₁₆ClN₃O₃
• MW: 309.748142242432
• CID: 6353823
• PubChem ID: 154739277
• Update Time: 2025-10-19

2-[(3-Chloro-4-methoxyphenyl)(cyano)amino]-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2392112-71-7
• Z1627273926
• EN300-26583837
• 2-[(3-chloro-4-methoxyphenyl)(cyano)amino]-1-(morpholin-4-yl)ethan-1-one
• 2-[(3-Chloro-4-methoxyphenyl)(cyano)amino]-1-(morpholin-4-yl)ethan-1-one

• Inchi： 1S/C14H16ClN3O3/c1-20-13-3-2-11(8-12(13)15)18(10-16)9-14(19)17-4-6-21-7-5-17/h2-3,8H,4-7,9H2,1H3
• InChI Key： HSNIIJVICBMULY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N(C#N)CC(N1CCOCC1)=O)OC

Computed Properties

• Exact Mass: 309.0880191g/mol
• Monoisotopic Mass: 309.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.8Ų

Additional information on 2-[(3-Chloro-4-methoxyphenyl)(cyano)amino]-1-(morpholin-4-yl)ethan-1-one

Research Briefing on 2-[(3-Chloro-4-methoxyphenyl)(cyano)amino]-1-(morpholin-4-yl)ethan-1-one (CAS: 2392112-71-7)

Recent studies have highlighted the potential of 2-[(3-Chloro-4-methoxyphenyl)(cyano)amino]-1-(morpholin-4-yl)ethan-1-one (CAS: 2392112-71-7) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique morpholine and cyanoamino functional groups, has garnered attention for its potential applications in targeted drug development, particularly in the modulation of kinase activity and cellular signaling pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of this compound on a range of protein kinases. The results demonstrated significant selectivity and potency against specific kinase isoforms, suggesting its potential as a lead compound for the development of novel kinase inhibitors. The study employed a combination of in vitro enzymatic assays and molecular docking simulations to elucidate the binding mechanisms and structure-activity relationships (SAR) of the compound.

Further research published in Bioorganic & Medicinal Chemistry Letters explored the compound's pharmacokinetic properties. The study revealed favorable absorption and metabolic stability profiles in preclinical models, indicating its potential for oral administration. Additionally, the compound exhibited minimal off-target effects, a critical factor in reducing adverse reactions in therapeutic applications.

Ongoing clinical trials, as reported in recent conference abstracts, are evaluating the compound's efficacy in oncology models. Preliminary data suggest that it may enhance the efficacy of existing chemotherapeutic agents by modulating resistance mechanisms. These findings underscore the compound's versatility and its potential to address unmet medical needs in cancer therapy.

In conclusion, 2-[(3-Chloro-4-methoxyphenyl)(cyano)amino]-1-(morpholin-4-yl)ethan-1-one represents a compelling area of research in chemical biology. Its unique structural features and promising biological activity warrant further investigation to fully exploit its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and expanding its application to other disease models.